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Compound of Interest

Compound Name: 2-lodophenyl acetate

Cat. No.: B1329851

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
lodophenyl acetate. Due to the limited availability of a specific safety data sheet for this
compound, this document compiles and extrapolates information from structurally similar
compounds, such as other iodophenyl acetates and related aryl iodides. This information
should be used as a foundational guide for safe laboratory practices, and a thorough risk
assessment should be conducted before handling this chemical.

Hazard Identification and Classification

While a specific GHS classification for 2-lodophenyl acetate is not readily available, data from
analogous compounds suggest it should be handled as a substance with potential for skin, eye,
and respiratory irritation. It is a combustible solid.

Table 1: GHS Hazard Profile (Based on Structurally Similar Compounds)
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2A o
irritation

Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
irritation
system)

Note: This classification is extrapolated from data for similar compounds and should be used
for precautionary purposes. A definitive classification may vary.

Pictogram:

lesalt text

Signal Word: Warning

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-lodophenyl acetate is crucial for safe
handling and storage.

Table 2: Physicochemical Data for 2-lodophenyl Acetate

Property Value Source
CAS Number 32865-61-5 [1][2]
Molecular Formula CsH7102 [1]
Molecular Weight 262.04 g/mol [1][2]
Appearance Solid [1]
Flash Point Not applicable [1112]
Storage Class 11 - Combustible Solids [1][2]
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Safe Handling and Experimental Protocols

Adherence to strict safety protocols is paramount when working with 2-lodophenyl acetate to
minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-lodophenyl acetate.

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes and dust.[3]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn.[3]
Gloves must be inspected before use and disposed of properly after handling the chemical.

o Skin and Body Protection: A laboratory coat should be worn.[3] For larger quantities or when
there is a risk of significant exposure, additional protective clothing may be necessary.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of dust or vapors.[4] If a fume hood is not
available, a NIOSH-approved respirator may be required.

Engineering Controls

» Ventilation: Always handle 2-lodophenyl acetate in a well-ventilated laboratory. A chemical
fume hood is the preferred engineering control to minimize inhalation exposure.[4]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.

General Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 2-lodophenyl
acetate in a laboratory setting.
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Safe Handling Workflow for 2-lodophenyl Acetate
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Caption: Logical workflow for handling 2-lodophenyl acetate.
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Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

Table 3: First Aid Measures (Based on Structurally Similar Compounds)

Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.[4][5]

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing. Seek medical

attention if irritation persists.[4][5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[4][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[5]

Firefighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[5][6]

Specific Hazards: During a fire, irritating and toxic gases, including carbon oxides and

hydrogen iodide, may be generated.[5][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][6]

Accidental Release Measures
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» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (PPE) as described in Section 3.1. Ensure adequate ventilation.

o Containment and Cleanup: For a solid spill, carefully sweep or scoop up the material to avoid
creating dust and place it into a suitable, labeled container for disposal.[5] For a solution,
absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.[3]

o Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

[5]

Storage and Disposal

Proper storage and disposal are essential to maintain the integrity of the chemical and to
ensure the safety of laboratory personnel and the environment.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][5]
» Keep away from incompatible substances such as strong oxidizing agents.

e Protect from heat and sources of ignition.[5]

Disposal

o Dispose of waste in accordance with all applicable federal, state, and local regulations.
o Chemical waste should be collected in a designated, labeled, and sealed container.

e Do not dispose of down the drain or in general waste.

Conclusion

While specific safety and toxicity data for 2-lodophenyl acetate are not extensively
documented, a precautionary approach based on the known hazards of similar compounds is
essential. Researchers, scientists, and drug development professionals must adhere to the
highest safety standards, including the consistent use of appropriate personal protective
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equipment, proper engineering controls, and strict adherence to safe handling protocols. A
thorough risk assessment should always precede any experimental work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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